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Compound of Interest |

Compound Name: FMF-04-159-2
CAS No.: 2364489-81-4
Cat. No.: B607487
. J

Target: Covalent CDK14/TAIRE Family Inhibitor | Mechanism: Cysteine 218 Modification

Core Directive: The "Why" Behind the Safety

Senior Scientist Note: FMF-04-159-2 is not a generic reagent; it is a nanomolar-potency
covalent inhibitor (IC50 ~40 nM for CDK14).

Unlike reversible inhibitors, this compound utilizes an electrophilic "warhead" to form a
permanent bond with Cysteine 218 on the CDK14 protein. This chemical mechanism dictates
your safety protocol.

» Electrophilic Reactivity: The same mechanism that allows it to bind CDK14 means it is
chemically reactive toward nucleophiles (proteins) in your skin and respiratory tract. This
creates a high risk of sensitization (immune reaction) and contact dermatitis.

o High Potency: With activity in the double-digit nanomolar range, minute quantities of dust are
biologically significant. It causes G2/M cell cycle arrest; therefore, it must be treated as a
potential reproductive toxin and cytotoxin.

Operational Rule: Treat FMF-04-159-2 as an OEB 4 (Occupational Exposure Band) compound.
Handling requires containment, not just PPE.[1]

Risk Assessment & PPE Matrix
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The following matrix is non-negotiable for personnel handling >1 mg of solid substance.

Hazard Category

Specification

Scientific Rationale

Respiratory

Engineering Control (Primary):
Chemical Fume Hood or Class
Il BSC.PPE (Secondary): N95
(minimum) or N100/P100
respirator if outside

containment.

Inhalation of dust allows direct
access to the bloodstream and
systemic distribution. The
covalent warhead can
haptenize respiratory proteins,
causing asthma-like

sensitization.

Dermal (Hands)

Double Gloving Strategy:1.
Inner: Nitrile (4 mil)2. Outer:
Nitrile (Extended Cuff, >5 mil)

DMSO Danger: This
compound is stored/solubilized
in DMSO. DMSO increases
skin permeability, acting as a
"shuttle" that carries the toxin
directly into the blood. Double
gloving creates a sacrificial

layer.

Dermal (Body)

Tyvek® Lab Coat (Closed

Front) with wrist cuffs.

Standard cotton coats are
porous. Tyvek provides a
barrier against dust and minor

splashes.

Ocular

Chemical Splash Goggles
(ANSI z87.1).

Safety glasses with side
shields are insufficient for
liquid handling (DMSO
solutions) where splash risk

exists.

Operational Protocol: A Self-Validating System

This protocol uses a "Check-Act-Verify" logic to prevent exposure before it happens.

Phase 1: Preparation & Weighing (Solid State)

The highest risk phase. Static electricity can cause powder to disperse.
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» Static Neutralization: Place an anti-static gun or ionizer bar inside the weigh station.

o Why: FMF-04-159-2 is a dry powder; static charge can cause "fly-away" particles that
contaminate the user.

e The "Zone" Setup: Line the fume hood surface with an absorbent, plastic-backed bench pad
(absorbent side up).

o Self-Validation: If a spill occurs, the pad changes color (wetness), and the plastic backing
prevents hood contamination.

» Weighing:
o Open the source vial ONLY inside the hood.
o Use a disposable spatula. Do not attempt to clean and reuse spatulas.

o Crucial Step: Wipe the exterior of the source vial with a solvent-dampened Kimwipe before
removing it from the hood to remove invisible dust.

Phase 2: Solubilization (Liquid State)
Standard solvent: DMSO (Dimethyl sulfoxide) or DMF.

o Solvent Addition: Add the solvent directly to the source vial if possible, rather than
transferring powder to a flask. This eliminates the "dust transfer” step entirely.

o Vortexing: Cap the vial tightly and Parafilm® the lid before vortexing.

o Why: Vortexing creates aerosols inside the vial. If the cap leaks, the Parafilm captures the
hazardous aerosol.

» Syringe Transfer: Use Luer-lock syringes only. Avoid friction-fit needles which can pop off
under pressure, aerosolizing the solution.

Phase 3: Waste & Deactivation

e Segregation: Do not mix with general organic waste. Label clearly: "High Potency Covalent
Inhibitor - Contains DMSO."
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» Deactivation (Spills):

o Because the compound targets cysteines (thiols), it can be chemically deactivated by
treating spills with a solution containing excess thiols (e.g., glutathione or N-
acetylcysteine) or a basic solution (10% bleach) to hydrolyze the electrophilic warhead,

though incineration is the only guaranteed disposal method.

Visual Workflow (Graphviz)

The following diagram illustrates the "Safe Loop" workflow. If any "Check" fails, the user must

stop.

CHECK: PPE Integrity
(Double Nitrile + Tyvek)

CHECK: Hood Airflow Pass ACTION: Solid Handling ACTION: Solubilization ACTION: Decontamination END: Waste Segregation

S Fail (Stop Work)
SENRBRECESEEE | (Stop o) -~ (>100 fpm) (Anti-static + Containment) (DMSO/Parafiim Seal) (Solvent Wipe Down)

Click to download full resolution via product page

Caption: Operational workflow for FMF-04-159-2. Yellow nodes represent critical "Go/No-Go"

safety gates.

References & Authority

e Ferguson, F. M., et al. (2019). "Discovery of Covalent CDK14 Inhibitors with Pan-TAIRE
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o Relevance: Defines the mechanism (Cys218 covalent binding) and potency (IC50 values),
establishing the biological hazard basis.
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Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

o Relevance: Establishes the standard for "Potent Compound” handling and double-gloving
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e Occupational Safety and Health Administration (OSHA). (2011). Laboratory Safety Guidance
(OSHA 3404-11R).

o Relevance: Regulatory framework for controlling exposure to sensitizing chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. documents.thermofisher.com [documents.thermofisher.com]

¢ To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: FMF-
04-159-2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607487#personal-protective-equipment-for-handling-
fmf-04-159-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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